Cas no 1353958-76-5 (tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate
• CAS No: 1353958-76-5
• MF: C₁₇H₂₈N₄O₃S
• MW: 368.494222640991
• MDL: MFCD21098795
• CID: 2091274
• PubChem ID: 66570052
• Update Time: 2025-08-04

tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate
• tert-butyl N-[[1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]methyl]carbamate
• tert-Butyl((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate
• AKOS024463737
• TERT-BUTYL N-({1-[6-METHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDIN-4-YL}METHYL)CARBAMATE
• G69357
• DB-310619
• [1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• 1353958-76-5
• [1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-4-ylmethyl ]-carbamic acid tert-butyl ester

• MDL： MFCD21098795
• Inchi： 1S/C17H28N4O3S/c1-17(2,3)24-16(22)18-11-12-6-8-21(9-7-12)13-10-14(23-4)20-15(19-13)25-5/h10,12H,6-9,11H2,1-5H3,(H,18,22)
• InChI Key： MZVMWFOCKMGZNG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCC(CNC(=O)OC(C)(C)C)CC1)OC

Computed Properties

• Exact Mass: 368.18821194g/mol
• Monoisotopic Mass: 368.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate

Professional Introduction to Compound with CAS No. 1353958-76-5 and Product Name: Tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate

Compound with the CAS number 1353958-76-5 and the product name Tert-Butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural motif of this molecule, featuring a tert-butyl carbamate moiety linked to a piperidine ring that is further substituted with a 6-methoxy-2-(methylthio)pyrimidine group, underscores its versatility and specificity in molecular interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the methylthio group in the pyrimidine ring introduces a unique electronic and steric profile, which can modulate the compound's binding affinity to biological targets. This feature is particularly valuable in the design of selective inhibitors or modulators for therapeutic purposes.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 6-methoxy-2-(methylthio)pyrimidine scaffold, present in this compound, is known for its ability to interact with various biological receptors and enzymes. Studies have demonstrated that such pyrimidine derivatives can exhibit potent activity against a range of diseases, including cancer, inflammation, and infectious disorders. The incorporation of a piperidine ring further enhances the compound's pharmacokinetic properties, improving solubility and bioavailability.

The tert-butyl carbamate group serves as a protecting group for the amine functionality in the piperidine ring during synthetic modifications. This protection is crucial for ensuring regioselectivity in subsequent chemical transformations. Additionally, the carbamate moiety can be hydrolyzed under specific conditions to reveal the underlying amine, allowing for further functionalization or derivatization as needed.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in vitro. The ability of the tert-butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate structure to modulate enzyme activity has been explored in several pharmacological contexts. For instance, it has been investigated for its potential role in inhibiting kinases and other enzymes involved in signal transduction pathways relevant to diseases such as cancer.

The structural complexity of this compound also makes it an attractive candidate for computational modeling and drug design simulations. Advanced computational techniques can be employed to predict how this molecule might interact with biological targets at the atomic level. These simulations are essential for optimizing lead compounds before moving into costly and time-consuming experimental validation.

One of the key advantages of this compound is its synthetic accessibility. While the multi-step synthesis requires expertise in organic chemistry, recent advancements in synthetic methodologies have made it more feasible to produce complex molecules like this one on a larger scale. This accessibility is crucial for both academic research and industrial applications, where large quantities of high-purity material may be needed.

The pharmacological profile of Tert-butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate is still being thoroughly investigated, but initial findings suggest it may have broad therapeutic implications. Researchers are exploring its potential as an antiviral agent, an anti-inflammatory drug, and even as a neuroprotective compound. The unique combination of structural features makes it a versatile scaffold for further chemical exploration.

Future studies will likely focus on optimizing the synthetic route to improve yield and reduce costs. Additionally, researchers may explore derivatization strategies to enhance specific biological activities or reduce side effects. The development of novel drug candidates often involves iterative modifications based on feedback from both computational models and experimental data.

The role of such compounds in personalized medicine is also an area of growing interest. By understanding how individual patients respond to different chemical structures, clinicians may be able to tailor treatments more effectively. This approach could lead to more personalized therapeutic strategies that maximize efficacy while minimizing adverse effects.

In conclusion, compound with CAS No. 1353958-76-5 and product name Tert-butyl ((1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)methyl)carbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure and promising biological activity make it a valuable tool for researchers investigating new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.